BENGHE Foundational & Exploratory

Check Availability & Pricing

Crisaborole-d4: A Technical Guide to Deuterium
Labeling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Crisaborole-d4
Cat. No.: B15575962
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Crisaborole-d4, a
deuterated analog of the non-steroidal anti-inflammatory drug Crisaborole. This document
details the precise location of deuterium labeling, presents key quantitative data, and outlines a
potential synthetic pathway. Crisaborole-d4 is primarily utilized as an internal standard in
analytical and pharmacokinetic studies, where its distinct mass allows for accurate
guantification of the parent drug in biological matrices.[1][2]

Deuterium Labeling Position

The deuterium atoms in Crisaborole-d4 are strategically positioned on the benzonitrile ring.
The chemical name for Crisaborole-d4 is 4-((1-hydroxy-1,3-dihydrobenzo|c][3][4]oxaborol-5-
yl)oxy)benzonitrile-2,3,5,6-d4.[1][4][5] This nomenclature explicitly indicates that the four
deuterium atoms replace the hydrogen atoms at the 2, 3, 5, and 6 positions of the benzonitrile
moiety.

The molecular formula of Crisaborole-d4 is C14H6D4BNO3, and its molecular weight is
approximately 255.07 g/mol .[3][4][6][7][8]
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Below is a diagram illustrating the chemical structure of Crisaborole with the deuterium labeling
positions highlighted in Crisaborole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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